Alpha-halocarboxylic acid derivatives
Alpha-halocarboxylic acid derivatives are a class of organic compounds characterized by the presence of a halogen atom (such as chlorine, bromine, or iodine) attached to the α-carbon adjacent to the carboxyl group (-COOH). These compounds play crucial roles in various applications due to their reactivity and functional diversity.
In pharmaceuticals, alpha-halocarboxylic acid derivatives are often used as intermediates for synthesizing bioactive molecules or as direct drugs themselves. They can exhibit potent biological activities such as anti-inflammatory, antiviral, and anticancer properties. The halogen atom can influence the reactivity of the α-carbon, allowing for selective modifications during synthesis.
In materials science, these compounds are utilized in the preparation of novel polymers, coatings, and adhesives due to their chemical versatility and potential for functionalization. Their ability to form stable complexes or linkages makes them valuable in both academic research and industrial applications.
Overall, alpha-halocarboxylic acid derivatives represent a versatile group of compounds with diverse applications across multiple scientific disciplines.

Structure | Chemical Name | CAS | MF |
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2,2-Difluoro-3-methylsulfanyl-propionic acid ethyl ester | 1823402-33-0 | C6H10F2O2S |
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Acetic acid, trifluoro-, cycloheptyl ester | 777-58-2 | C9H13O2F3 |
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Ethyl 3-bromooxetane-3-carboxylate | 1353777-56-6 | C6H9BrO3 |
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Ptilonine A; O-De-Ac | 2153482-03-0 | C9H14Br4O3 |
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2,2,2-trifluoroethyl 2-chloro-2-oxoacetate | 958649-45-1 | C4H2ClF3O3 |
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Acetic acid, tribromo-, 1,1-dimethylpropyl ester | 90380-66-8 | C7H11Br3O2 |
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Ethyl 2,2-diiodoacetate | 82665-91-6 | C4H6I2O2 |
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Acetic acid, difluoromethoxy-, ethyl ester | 101068-10-4 | C5H8O3F2 |
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Acetic acid, dibromo-, 1-methylpropyl ester | 90380-59-9 | C6H10Br2O2 |
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Ethyl bromoacetate | 105-36-2 | C4H7BrO2 |
Related Literature
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Shuyao Wu,Jiali Chen,Daliang Liu,Qian Zhuang,Qi Pei,Lixin Xia,Qian Zhang,Jun-ichi Kikuchi,Yoshio Hisaeda RSC Adv., 2016,6, 70781-70790
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Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
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Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
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